Cas no 1935105-32-0 (4,4-difluoro-1-(methoxymethyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(methoxymethyl)cyclohexylmethanamine
• CAS No: 1935105-32-0
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 5812468
• PubChem ID: 124927357
• Update Time: 2024-01-10

4,4-difluoro-1-(methoxymethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4,4-difluoro-1-(methoxymethyl)-
• 4,4-difluoro-1-(methoxymethyl)cyclohexylmethanamine
• [4,4-difluoro-1-(methoxymethyl)cyclohexyl]methanamine
• 1935105-32-0
• EN300-1929322

• Inchi： 1S/C9H17F2NO/c1-13-7-8(6-12)2-4-9(10,11)5-3-8/h2-7,12H2,1H3
• InChI Key： PUPAROJBOSYCNJ-UHFFFAOYSA-N
• SMILES： C1(COC)(CN)CCC(F)(F)CC1

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 217.2±10.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides